Cas no 1489729-07-8 ((4-Chloro-3-ethyl-1-methyl-1h-pyrazol-5-yl)methanamine)

• Product Name: (4-Chloro-3-ethyl-1-methyl-1h-pyrazol-5-yl)methanamine
• CAS No: 1489729-07-8
• MF: C₇H₁₂ClN₃
• MW: 173.643280029297
• MDL: MFCD20917762
• CID: 5617738
• PubChem ID: 65879270
• Update Time: 2025-06-10

(4-Chloro-3-ethyl-1-methyl-1h-pyrazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1489729-07-8
• EN300-2975894
• AKOS015220682
• CS-0286013
• (4-Chloro-3-ethyl-1-methyl-1h-pyrazol-5-yl)methanamine

• MDL： MFCD20917762
• Inchi： 1S/C7H12ClN3/c1-3-5-7(8)6(4-9)11(2)10-5/h3-4,9H2,1-2H3
• InChI Key： HOFOLDKIDCQQNG-UHFFFAOYSA-N
• SMILES： ClC1C(CC)=NN(C)C=1CN

Computed Properties

• Exact Mass: 173.0719751g/mol
• Monoisotopic Mass: 173.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (4-Chloro-3-ethyl-1-methyl-1h-pyrazol-5-yl)methanamine

Comprehensive Overview of (4-Chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)methanamine (CAS No. 1489729-07-8)

(4-Chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)methanamine, with the CAS number 1489729-07-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazole family, a class of heterocyclic aromatic organic compounds known for their diverse biological activities. The presence of a chloro and ethyl substituent on the pyrazole ring, along with a methanamine functional group, makes this molecule a promising candidate for various applications, particularly in drug discovery and crop protection.

In recent years, the demand for pyrazole derivatives has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in (4-Chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)methanamine for its potential as a building block in the synthesis of novel therapeutic agents. Its unique structural features allow it to interact with biological targets, making it a valuable scaffold for developing anti-inflammatory, antimicrobial, and anticancer compounds. The compound's CAS number 1489729-07-8 is frequently searched in scientific databases, reflecting its growing importance in the field.

The agrochemical industry has also shown keen interest in (4-Chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)methanamine. Pyrazole-based compounds are widely used in the development of pesticides and herbicides, owing to their ability to disrupt metabolic pathways in pests and weeds. The chloro and ethyl groups in this molecule enhance its lipophilicity, improving its absorption and efficacy in agricultural applications. As sustainable farming practices gain traction, the search for eco-friendly agrochemicals has intensified, and this compound is being explored as a potential solution.

One of the most frequently asked questions about (4-Chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)methanamine revolves around its synthesis and purification. The compound is typically synthesized through multi-step organic reactions, including cyclization and functional group modification. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization. Researchers often search for optimized synthetic routes and scalable production methods to meet the increasing demand for this compound.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of (4-Chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)methanamine. By studying how modifications to its structure affect its biological activity, scientists can design more potent and selective derivatives. This approach is particularly relevant in drug discovery, where small changes to the molecular framework can significantly enhance therapeutic efficacy. The compound's CAS number 1489729-07-8 is often cited in SAR studies, highlighting its role as a key intermediate.

In addition to its pharmaceutical and agrochemical applications, (4-Chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)methanamine is also being investigated for its potential in material science. Pyrazole derivatives are known to exhibit interesting electronic and optical properties, making them suitable for use in organic semiconductors and light-emitting diodes (LEDs). The compound's chloro and methanamine groups can be further functionalized to tailor its properties for specific applications, opening new avenues for research and development.

Safety and regulatory compliance are critical considerations when working with (4-Chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)methanamine. While the compound is not classified as a hazardous material, proper handling and storage are essential to ensure workplace safety. Researchers and manufacturers must adhere to Good Laboratory Practices (GLP) and Good Manufacturing Practices (GMP) to maintain quality and consistency. The compound's CAS number 1489729-07-8 is often referenced in safety data sheets (SDS) to provide accurate information about its properties and handling requirements.

The future of (4-Chloro-3-ethyl-1-methyl-1H-pyrazol-5-yl)methanamine looks promising, with ongoing research exploring its full potential. As the scientific community continues to uncover new applications and optimize its synthesis, this compound is poised to play a pivotal role in advancing pharmaceuticals, agrochemicals, and material science. Its CAS number 1489729-07-8 will remain a key identifier in academic and industrial research, ensuring its relevance for years to come.